Cas no 160800-57-7 (Auristatin E)

• Product Name: Auristatin E
• CAS No: 160800-57-7
• MF: C₄₀H₆₉N₅O₇
• MW: 732.005171537399
• MDL: MFCD25976744
• CID: 4608035
• PubChem ID: 11498622
• Update Time: 2025-06-11

Auristatin E Chemical and Physical Properties

Names and Identifiers

• Auristatin E
• AKOS040741181
• EX-A3360
• F85071
• (2S)-2-[(2S)-2-(dimethylamino)-3-methylbutanamido]-N-[(3R,4S,5S)-1-[(2S)-2-[(1R,2R)-2-{[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]carbamoyl}-1-methoxy-2-methylethyl]pyrrolidin-1-yl]-3-methoxy-5-methyl-1-oxoheptan-4-yl]-N,3-dimethylbutanamide
• MS-31271
• Auristatin E?
• HY-15582G
• (2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-N-[(3R,4S,5S)-1-[(2S)-2-[(1R,2R)-3-[[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-methoxy-2-methyl-3-oxopropyl]pyrrolidin-1-yl]-3-methoxy-5-methyl-1-oxoheptan-4-yl]-N,3-dimethylbutanamide
• CS-3435
• DA-71150
• CHEMBL4082989
• HY-15582
• CS-0899140
• L-Valinamide, N,N-dimethyl-L-valyl-N-[(1S,2R)-4-[(2S)-2-[(1R,2R)-3-[[(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]amino]-1-methoxy-2-methyl-3-oxopropyl]-1-pyrrolidinyl]-2-methoxy-1-[(1S)-1-methylpropyl]-4-oxobutyl]-N-methyl-
• SCHEMBL1687439
• 160800-57-7
• Auristatin E (GMP)
• BP-23645
• WOWDZACBATWTAU-FEFUEGSOSA-N
• (S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N-((3R,4S,5S)-1-((S)-2-((1R,2R)-3-(((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)amino)-1-methoxy-2-methyl-3-oxopropyl)pyrrolidin-1-yl)-3-methoxy-5-methyl-1-oxoheptan-4-yl)-N,3-dimethylbutanamide

• MDL： MFCD25976744
• Inchi： 1S/C40H69N5O7/c1-14-26(6)35(44(11)40(50)33(24(2)3)42-39(49)34(25(4)5)43(9)10)31(51-12)23-32(46)45-22-18-21-30(45)37(52-13)27(7)38(48)41-28(8)36(47)29-19-16-15-17-20-29/h15-17,19-20,24-28,30-31,33-37,47H,14,18,21-23H2,1-13H3,(H,41,48)(H,42,49)/t26-,27+,28+,30-,31+,33-,34-,35-,36+,37+/m0/s1
• InChI Key： WOWDZACBATWTAU-FEFUEGSOSA-N
• SMILES： O(C)[C@H]([C@H](C(N[C@H](C)[C@H](C1C=CC=CC=1)O)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)N(C)C)=O)=O)OC)=O

Computed Properties

• Exact Mass: 731.5197g/mol
• Monoisotopic Mass: 731.5197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 20
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Molecular Weight: 732g/mol
• XLogP3: 4.5

Auristatin E Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Auristatin E

Comprehensive Overview of Auristatin E (CAS No. 160800-57-7): Mechanism, Applications, and Research Insights

Auristatin E (CAS No. 160800-57-7) is a potent synthetic analog of the natural marine peptide dolastatin 10, renowned for its cytotoxic properties and pivotal role in antibody-drug conjugates (ADCs). This compound has garnered significant attention in oncology research due to its ability to disrupt microtubule dynamics, leading to apoptosis in rapidly dividing cells. With the rise of targeted cancer therapies and precision medicine, Auristatin E has become a cornerstone in the development of next-generation ADC therapeutics.

The molecular structure of Auristatin E features a unique tetrapeptide backbone with a dolavaline subunit, enhancing its stability and binding affinity. Researchers frequently explore its structure-activity relationship (SAR) to optimize payload delivery in cancer immunotherapy. Recent studies highlight its synergy with monoclonal antibodies like brentuximab vedotin, a breakthrough in treating Hodgkin lymphoma. This aligns with trending searches on "how do ADCs work" and "new cancer drugs 2024," reflecting public interest in innovative treatments.

In pharmaceutical development, Auristatin E is often coupled with linker technologies to improve tumor-specificity and reduce off-target effects—a hot topic in forums discussing "reducing chemotherapy side effects." Its IC50 values in the nanomolar range make it a subject of investigations into "low-dose high-efficacy cancer drugs." Notably, its metabolite profiling and biotransformation pathways are critical for FDA submissions, addressing common queries like "ADC drug approval process."

Beyond oncology, Auristatin E derivatives are being tested in autoimmune disease models, capitalizing on their immunomodulatory potential. This expands its relevance to searches such as "novel RA treatments" and "targeted therapy for lupus." Analytical methods like LC-MS/MS and HPLC purity testing for CAS No. 160800-57-7 are also widely discussed, catering to lab professionals seeking "peptide quantification techniques."

Environmental and scale-up synthesis challenges of Auristatin E remain active research areas, with green chemistry approaches gaining traction. This responds to growing interest in "sustainable pharmaceutical manufacturing." As the ADC market grows (projected to exceed $10B by 2025), understanding this compound’s patent landscape and generic development timelines becomes vital—topics frequently searched by investors and analysts.

In summary, Auristatin E exemplifies the convergence of marine-derived pharmacophores and modern bioconjugation technologies. Its multifaceted applications—from hematologic malignancies to inflammatory disorders—position it as a key player in answering today’s pressing questions about personalized medicine and cost-effective biologics. Ongoing clinical trials (e.g., NCT identifiers) further solidify its role in addressing unmet medical needs, making CAS No. 160800-57-7 a persistent focus of scientific and public discourse.